Propanoic acid, 2-hydroxy-, compd. with 7-[[4,6-bis[[3-(diethylamino) propyl]amino]-1,3,5-triazin-2-
Propanoic acid, 2-hydroxy-, compd. with 7-[[4,6-bis[[3-(diethylamino) propyl]amino]-1,3,5-triazin-2-
Brand Name:
Vulcanchem
CAS No.:
125329-01-3
VCID:
VC0055561
InChI:
InChI=1S/C39H50N12O4S.C3H6O3/c1-5-50(6-2)24-12-22-40-37-43-38(41-23-13-25-51(7-3)8-4)45-39(44-37)42-32-20-21-33-28(26-32)27-34(56(53,54)55)35(36(33)52)49-48-31-18-16-30(17-19-31)47-46-29-14-10-9-11-15-29;1-2(4)3(5)6/h9-11,14-21,26-27,48H,5-8,12-13,22-25H2,1-4H3,(H,53,54,55)(H3,40,41,42,43,44,45);2,4H,1H3,(H,5,6)/b47-46?,49-35-;
SMILES:
CCN(CC)CCCNC1=NC(=NC(=N1)NC2=CC3=C(C=C2)C(=O)C(=NNC4=CC=C(C=C4)N=NC5=CC=CC=C5)C(=C3)S(=O)(=O)O)NCCCN(CC)CC.CC(C(=O)O)O
Molecular Formula:
C42H56N12O7S
Molecular Weight:
873.047
Propanoic acid, 2-hydroxy-, compd. with 7-[[4,6-bis[[3-(diethylamino) propyl]amino]-1,3,5-triazin-2-
CAS No.: 125329-01-3
Main Products
VCID: VC0055561
Molecular Formula: C42H56N12O7S
Molecular Weight: 873.047
![Propanoic acid, 2-hydroxy-, compd. with 7-[[4,6-bis[[3-(diethylamino) propyl]amino]-1,3,5-triazin-2- - 125329-01-3](/images/no_structure.jpg)
| CAS No. | 125329-01-3 |
|---|---|
| Product Name | Propanoic acid, 2-hydroxy-, compd. with 7-[[4,6-bis[[3-(diethylamino) propyl]amino]-1,3,5-triazin-2- |
| Molecular Formula | C42H56N12O7S |
| Molecular Weight | 873.047 |
| IUPAC Name | (3E)-7-[[4,6-bis[3-(diethylamino)propylamino]-1,3,5-triazin-2-yl]amino]-4-oxo-3-[(4-phenyldiazenylphenyl)hydrazinylidene]naphthalene-2-sulfonic acid;2-hydroxypropanoic acid |
| Standard InChI | InChI=1S/C39H50N12O4S.C3H6O3/c1-5-50(6-2)24-12-22-40-37-43-38(41-23-13-25-51(7-3)8-4)45-39(44-37)42-32-20-21-33-28(26-32)27-34(56(53,54)55)35(36(33)52)49-48-31-18-16-30(17-19-31)47-46-29-14-10-9-11-15-29;1-2(4)3(5)6/h9-11,14-21,26-27,48H,5-8,12-13,22-25H2,1-4H3,(H,53,54,55)(H3,40,41,42,43,44,45);2,4H,1H3,(H,5,6)/b47-46?,49-35-; |
| Standard InChIKey | BRYSBRRVLDZPJN-WGERTLNFSA-N |
| SMILES | CCN(CC)CCCNC1=NC(=NC(=N1)NC2=CC3=C(C=C2)C(=O)C(=NNC4=CC=C(C=C4)N=NC5=CC=CC=C5)C(=C3)S(=O)(=O)O)NCCCN(CC)CC.CC(C(=O)O)O |
| Synonyms | Propanoic acid, 2-hydroxy-, compd. with 7-[[4,6-bis[[3-(diethylamino) propyl]amino]-1,3,5-triazin-2-yl]amino]-4-hydroxy -3-[[4-(phenylazo)phenyl]azo]-2-naphthalenesulfonic acid (1:1) |
| Last Modified | Aug 20 2021 |
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